Cas no 887463-60-7 (methyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate)

• Product Name: methyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate
• CAS No: 887463-60-7
• MF: C₁₆H₂₁N₅O₄
• MW: 347.369043111801
• CID: 6302900
• PubChem ID: 16798041
• Update Time: 2025-11-06

methyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate
• methyl 3-(4,7-dimethyl-1,3-dioxo-6-propylpurino[7,8-a]imidazol-2-yl)propanoate
• AKOS015862237
• F2542-1680
• 887463-60-7

• Inchi： 1S/C16H21N5O4/c1-5-7-19-10(2)9-21-12-13(17-15(19)21)18(3)16(24)20(14(12)23)8-6-11(22)25-4/h9H,5-8H2,1-4H3
• InChI Key： VPPMINQWNCTDFS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(CCC)C(C)=CN32)N(C)C(N1CCC(=O)OC)=O

Computed Properties

• Exact Mass: 347.15935417g/mol
• Monoisotopic Mass: 347.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.2Ų

Additional information on methyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate

Comprehensive Overview of CAS No. 887463-60-7: Methyl 3-{1,7-Dimethyl-2,4-Dioxo-8-Propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}Propanoate

The compound with CAS No. 887463-60-7, commonly referred to as methyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of imidazopurine derivatives and has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development and as a building block for advanced chemical compounds.

Imidazo[1,2-g]purine derivatives are known for their structural similarity to purine nucleosides and their ability to modulate various cellular pathways. The presence of the methyl ester group at the 3-position of the imidazo[1,2-g]purine ring introduces additional functional diversity to this compound. This modification enhances its stability and bioavailability while maintaining its ability to interact with biological targets such as kinases and nucleic acids.

Recent research has focused on the synthesis and characterization of this compound using advanced methodologies such as microwave-assisted synthesis and high-throughput screening techniques. These studies have revealed that methyl 3-{1,7-dimethyl...propanoate exhibits potent inhibitory activity against several enzymes involved in cellular signaling pathways. For instance, it has shown promise as a potential inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The structural versatility of this compound also makes it an attractive candidate for further functionalization. By modifying the substituents at various positions on the imidazo[1,2-g]purine ring or altering the ester group at the 3-position, researchers can tailor its properties for specific applications. For example, introducing lipophilic groups could enhance its ability to cross cellular membranes and improve its efficacy as a drug candidate.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with target proteins. These studies suggest that methyl 3-{1,7-dimethyl...propanoate interacts with key residues in the active sites of its target enzymes through hydrogen bonding and hydrophobic interactions. This information is invaluable for guiding further optimization efforts aimed at improving its potency and selectivity.

In terms of synthetic routes, recent advancements have enabled the efficient construction of this compound using convergent synthesis strategies. For instance, coupling reactions between appropriately substituted imidazo[1,2-g]purine intermediates and methyl propionate derivatives have been optimized to achieve high yields and purity levels. These methods not only facilitate large-scale production but also allow for precise control over the stereochemistry and regioselectivity of the product.

Looking ahead, methyl 3-{1,7-dimethyl...propanoate holds immense potential in various therapeutic areas such as oncology and inflammation. Its ability to modulate key signaling pathways makes it a valuable tool for developing novel drugs targeting diseases characterized by dysregulated cell proliferation or chronic inflammation.

In conclusion,methyl 3-{1,7-dimethyl...propanoate is a fascinating compound with a wealth of opportunities for further exploration in both academic research and industrial applications. Its unique structure combined with cutting-edge synthetic methodologies positions it as a significant player in the realm of modern drug discovery.